Trichloroacetaldehyde-13C2 Hydrate

• Molecular Formula: ¹³C₂H₃Cl₃O₂
• Molecular Weight: 167.39
• Synonyms: Chloral-13C2 hydrate; 1,1,1-Trichloro-2,2-dihydroxyethane-13C2; 2,2,2-Trichloro-1,1-ethanediol-13C2; Bi 3411-13C2; Chloral-13C2 monohydrate; Chloraldurat-13C2; Dormal-13C2; Escre-13C2; Hydral-13C2; Lorinal-13C2; NSC 3210-13C2; Noctec-13C2; Nycoton-13

Description

Trichloroacetaldehyde-13C2 Hydrate (CAS: 302-17-0), also known as Chloral Hydrate-13C2, is a stable isotope-labeled derivative of chloral hydrate. Its molecular formula is C₂H₃Cl₃O₂, with a molecular weight of 167.39 g/mol . The compound incorporates two carbon-13 (13C) isotopes at specific positions, making it valuable for applications in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to trace metabolic pathways or reaction mechanisms. It is commercially available in quantities such as 25 mg, priced at 1,746.00 €, reflecting the cost-intensive synthesis of isotopically labeled compounds .

Comparison with Similar Compounds

Structural and Isotopic Differences

The non-labeled chloral hydrate shares the same molecular formula (C₂H₃Cl₃O₂) but has a molecular weight of 165.39 g/mol, differing by 2.00 g/mol due to the natural abundance of carbon-12 in standard chloral hydrate .

Comparison with Other Isotopically Labeled Compounds

Chloroacetic Acid-13C2

• Molecular formula : C₂H₃ClO₂ (vs. C₂H₃Cl₃O₂ for Trichloroacetaldehyde-13C2 Hydrate) .
• Key difference : Chloroacetic Acid-13C2 is a carboxylic acid derivative, whereas this compound is an aldehyde hydrate.
• Applications : Chloroacetic Acid-13C2 is used in studies of herbicide metabolism, while the 13C2-labeled aldehyde hydrate focuses on aldehyde-specific biochemical pathways .

Cost and Availability

Isotopic labeling significantly increases cost. For example, 25 mg of this compound costs 1,746.00 €, compared to non-labeled chloral hydrate, which is orders of magnitude cheaper .

Comparison with Other Trihaloacetaldehyde Hydrates

• Bromal Hydrate (CBr₃CH(OH)₂) : Higher molecular weight (318.29 g/mol) due to bromine substitution. More reactive in nucleophilic substitutions compared to chloral derivatives.
• Dichloroacetaldehyde Hydrate (C₂H₃Cl₂O₂) : Less halogenated, resulting in lower density and reduced stability.

Data Tables

Table 1: Key Properties of this compound vs. Analogues

Compound	Molecular Formula	Molecular Weight (g/mol)	Isotopic Content	Key Applications
This compound	C₂H₃Cl₃O₂	167.39	13C at C1, C2	NMR/MS tracing
Chloral Hydrate (non-labeled)	C₂H₃Cl₃O₂	165.39	Natural isotopes	Sedative, synthesis
Chloroacetic Acid-13C2	C₂H₃ClO₂	~96.48*	13C at C1, C2	Herbicide studies

*Calculated based on isotopic substitution.

Table 2: Commercial Availability (Based on )

Compound	Quantity	Price (€)
This compound	25 mg	1,746.00
This compound	2500 µg	259.00